molecular formula C11H14N2O4 B8682104 Diethyl 2-(dicyanomethyl)-2-methylmalonate

Diethyl 2-(dicyanomethyl)-2-methylmalonate

Cat. No.: B8682104
M. Wt: 238.24 g/mol
InChI Key: NGZRJAQXUXWFAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-(dicyanomethyl)-2-methylmalonate is a useful research compound. Its molecular formula is C11H14N2O4 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14N2O4

Molecular Weight

238.24 g/mol

IUPAC Name

diethyl 2-(dicyanomethyl)-2-methylpropanedioate

InChI

InChI=1S/C11H14N2O4/c1-4-16-9(14)11(3,8(6-12)7-13)10(15)17-5-2/h8H,4-5H2,1-3H3

InChI Key

NGZRJAQXUXWFAB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C(C#N)C#N)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

19.156 g (75.686 mmol) of diethyl 2-bromo-2-methylmalonate were initially charged in THF (120 ml), and 5 g (75.686 mmol) of malononitrile and then 8.493 g (75.686 mmol) of potassium tert-butoxide were added. The mixture was then heated to reflux overnight. Ethyl acetate and sat. ammonium chloride solution were then added to the reaction, and the phases were separated. The aqueous phase was extracted two more times with ethyl acetate. The combined organic phases were washed with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated to dryness. This gave a crude product which was purified by chromatography on silica gel (cyclohexane/ethyl acetate 9:1).
Quantity
19.156 g
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
8.493 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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